Cas no 1891182-65-2 (5-(3-ethoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-ethoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 1891182-65-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6006111
• PubChem ID: 117292495
• Update Time: 2025-05-25

5-(3-ethoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxyphenyl)-1,2-oxazol-3-amine
• 1891182-65-2
• EN300-1768125

• Inchi： 1S/C11H12N2O2/c1-2-14-9-5-3-4-8(6-9)10-7-11(12)13-15-10/h3-7H,2H2,1H3,(H2,12,13)
• InChI Key： RLPMWGSMZBCNBV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C2=CC(N)=NO2)=C1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(3-ethoxyphenyl)-1,2-oxazol-3-amine

5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine, also known by its CAS number 1891182-65-2, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The presence of the ethoxyphenyl group at the 3-position of the oxazole ring introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of 5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine typically involves a condensation reaction between an aldehyde or ketone and an amine in the presence of an acid catalyst. Recent studies have explored alternative routes using microwave-assisted synthesis to enhance reaction efficiency and yield. These advancements highlight the compound's importance in modern synthetic methodologies.

In terms of physical properties, 5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The compound has garnered attention in the pharmaceutical industry due to its ability to act as a precursor for bioactive molecules. Recent research has demonstrated its role in the development of novel anti-inflammatory agents and antioxidants. For instance, studies published in 2023 have shown that derivatives of this compound exhibit potent radical scavenging activity, making them promising candidates for combating oxidative stress-related diseases.

In addition to its pharmaceutical applications, 5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine has found utility in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability. Researchers have also explored its use as a ligand in metal coordination chemistry, where it forms stable complexes with transition metals such as copper and zinc.

The environmental impact of 5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine has been a topic of recent interest. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, suggesting its eco-friendly nature compared to traditional synthetic compounds. This attribute is particularly valuable in sustainable chemistry practices.

In conclusion, 5-(3-Ethoxyphenyl)-1,2-Oxazol-3-Amine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers aiming to develop innovative solutions in pharmacology, materials science, and beyond.